N-Methoxy-N-methyl-2-phenyl-isobutyramide
Cat. No. B8609967
M. Wt: 207.27 g/mol
InChI Key: FILAUFUTWXLFNL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06566526B2
Procedure details
Dissolve 2-methyl-2-phenyl-propionic acid (15.0 g, 91.2 mmol) in toluene (80 mL) and add, by dropwise addition over 5 minutes, thionyl chloride (15 mL, 206 mmol). Stir at room temperature overnight, add additional thionyl chloride (3 mL, 41.1 mmol) and heat to reflux for 1 hour. Remove excess thionyl chloride by azeotropic distillation with toluene (40 mL). Add toluene (20 mL) to the reaction mixture along with a solution of potassium carbonate (28.0 g, 203 mmol) in water (40 mL). Add, by dropwise addition, a solution of N,O-dimethylhydroxylamine hydrochloride (8.9 g, 91.2 mmol) in water (20 mL) without cooling and stir for 2 hours. Add tert-butylmethyl ether (75 mL) following by slow addition of aqueous HCl (2N, 75 mL) with vigorous stirring. Separate the organic layer and wash with aqueous HCl (2N, 75 mL), saturated sodium hydrogen carbonate (25 mL) and brine (50 mL). Dry the organic layer over (Na2SO4), filter, evaporate the filtrate in vacuo and purify by vacuum distillation to give 2-methyl-2-phenyl-propionic acid, N-methoxy-N-methylamide (18.0 g, 95%); bp 91-103° C./5 mm Hg. MS (CI, CH4) m/e 208 (M++1, 100), 119.
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
8.9 g
Type
reactant
Reaction Step Six
Yield
95%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]([C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1)([CH3:6])[C:3](O)=[O:4].S(Cl)(Cl)=O.C(=O)([O-])[O-].[K+].[K+].Cl.[CH3:24][NH:25][O:26][CH3:27].Cl>C1(C)C=CC=CC=1.O.C(OC)(C)(C)C>[CH3:27][O:26][N:25]([CH3:24])[C:3](=[O:4])[C:2]([CH3:6])([C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1)[CH3:1] |f:2.3.4,5.6|
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Inputs
Step One
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Name
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|
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Quantity
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75 mL
|
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Type
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reactant
|
|
Smiles
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Cl
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Name
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|
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Quantity
|
75 mL
|
|
Type
|
solvent
|
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Smiles
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C(C)(C)(C)OC
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Step Two
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Name
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|
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Quantity
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15 g
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Type
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reactant
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Smiles
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CC(C(=O)O)(C)C1=CC=CC=C1
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Name
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|
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Quantity
|
80 mL
|
|
Type
|
solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Three
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Name
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|
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Quantity
|
15 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Step Four
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Name
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|
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Quantity
|
3 mL
|
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Type
|
reactant
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Smiles
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S(=O)(Cl)Cl
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Step Five
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Name
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|
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Quantity
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28 g
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|
Type
|
reactant
|
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Smiles
|
C([O-])([O-])=O.[K+].[K+]
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Step Six
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Name
|
N,O-dimethylhydroxylamine hydrochloride
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Quantity
|
8.9 g
|
|
Type
|
reactant
|
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Smiles
|
Cl.CNOC
|
|
Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
solvent
|
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Smiles
|
O
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Step Seven
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Name
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|
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Quantity
|
40 mL
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|
Type
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solvent
|
|
Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
Stir at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
|
Type
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ADDITION
|
|
Details
|
add, by dropwise addition over 5 minutes
|
|
Duration
|
5 min
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
heat
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
to reflux for 1 hour
|
|
Duration
|
1 h
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DISTILLATION
|
Type
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DISTILLATION
|
|
Details
|
Remove excess thionyl chloride by azeotropic distillation with toluene (40 mL)
|
ADDITION
|
Type
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ADDITION
|
|
Details
|
Add, by dropwise addition
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STIRRING
|
Type
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STIRRING
|
|
Details
|
stir for 2 hours
|
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Duration
|
2 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
Separate the organic layer
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WASH
|
Type
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WASH
|
|
Details
|
wash with aqueous HCl (2N, 75 mL), saturated sodium hydrogen carbonate (25 mL) and brine (50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
Dry the organic layer over (Na2SO4)
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filter
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
evaporate the filtrate in vacuo
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DISTILLATION
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Type
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DISTILLATION
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|
Details
|
purify by vacuum distillation
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
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Type
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product
|
|
Smiles
|
CON(C(C(C)(C1=CC=CC=C1)C)=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 18 g | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
